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Compound of Interest

Compound Name: 3-Methoxycinnamic acid

Cat. No.: B145887 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 3-Methoxycinnamic acid are paramount to ensuring

laboratory safety and environmental compliance. This guide provides a clear, step-by-step

process for the safe disposal of 3-Methoxycinnamic acid, aligning with standard laboratory

safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 3-Methoxycinnamic acid with

appropriate personal protective equipment (PPE). This compound is classified as a skin and

eye irritant.[1][2]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: In case of insufficient ventilation or generation of dust, use a dust

mask (e.g., N95 type).[2]
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The recommended disposal method for 3-Methoxycinnamic acid is to engage a licensed

professional waste disposal service. Always adhere to national and local regulations for

chemical waste disposal.[4]

Collection of Waste:

Carefully sweep up solid 3-Methoxycinnamic acid, avoiding the generation of dust.[5]

Place the collected material into a suitable, clearly labeled, and tightly sealed container for

disposal.[3][5]

Do not mix with other waste materials.[4]

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

substances such as strong oxidizing agents.[3][6]

Ensure the storage area is equipped with an eyewash station and a safety shower.[6]

Arranging for Disposal:

Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 3-
Methoxycinnamic acid to ensure they have all the necessary information for safe

handling and disposal.

Dispose of the contents and the container in accordance with an approved waste disposal

plant.[4][7][8]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 3-
Methoxycinnamic acid.
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Property Value

Molecular Formula C₁₀H₁₀O₃

Molecular Weight 178.18 g/mol

Melting Point 116 - 119 °C (240.8 - 246.2 °F)[3]

GHS Hazard Codes
H315 (Causes skin irritation), H319 (Causes

serious eye irritation)[2]

Storage Class 11 (Combustible Solids)[2]

WGK (Germany) WGK 3 (highly hazardous for water)[2]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Methoxycinnamic acid.
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3-Methoxycinnamic Acid Disposal Workflow

Preparation

Collection & Containment

Storage & Disposal

Identify 3-Methoxycinnamic acid for disposal

Wear appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Carefully sweep up solid material

Avoid generating dust

Place in a suitable, sealed, and labeled container

Store container in a cool, dry, well-ventilated area

Contact licensed waste disposal service

Provide SDS to disposal service

Dispose according to local and national regulations

Click to download full resolution via product page

Disposal workflow for 3-Methoxycinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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